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Compound of Interest

Compound Name: Chromium(lll) acetate

Cat. No.: B085849

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of chromium(lll) acetate, covering its chemical
identity, structure, properties, synthesis protocols, and key applications. The information is
tailored for professionals in research, scientific, and drug development fields, with a focus on
delivering precise, technical data and methodologies.

Chemical Identity and Structure

Chromium(lll) acetate, often referred to as chromic acetate, is a coordination compound with
the Chemical Abstracts Service (CAS) number 1066-30-4.[1][2][3][4][5][6][7] While the simple
formula is commonly written as Cr(CH3COz2)3, the compound typically exists as a more
complex, basic salt.[3][8]

The most well-characterized form is basic chromium(lll) acetate, which features a trinuclear
cation with the formula [CrsO(O2CCHs)s(OHz2)3]*.[9] This structure consists of three octahedral
chromium(lIl) centers. These centers are linked by a central, triply bridging oxo ligand and six
bridging acetate ligands.[9] Three water molecules act as terminal ligands, completing the
coordination sphere of each chromium ion.[9] This same structural motif is also found in basic
acetates of iron(lll) and manganese(lll).[9] The anhydrous, simple salt Cr(CH3COz2)s is not well-
documented.[9]

Structure of the [CrzO(02CCH3s)s(OH2)3]* cation.
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Physicochemical

Properties

Chromium(lll) acetate is typically a grayish-green or bluish-green powder.[1][10] It is soluble in

water and stable under recommended storage conditions.[4][10] Key quantitative properties are

summarized in the table below.

Property Value Reference(s)

CAS Number 1066-30-4 [1][3]

Molecular Formula CeHoCrOse [3][10]

Molecular Weight 229.13 g/mol [5][10]
Grayish-green to bluish-green

Appearance [1][10]
powder

Melting Point >400 °C [1][10]

Solubility in Water 675 g/L at 20 °C [10]

Odor Odorless [1][10]
Trivalent chromium

pH [1][10]

compounds are amphoteric

LD50 (Oral, Rat)

2365 mg/kg

[5107]

Experimental Protocols

A. Synthesis from Potassium Dichromate

A traditional and reliable method for synthesizing chromium(lll) acetate involves the reduction

of a chromium(VI) source followed by precipitation and reaction with acetic acid.[11]

Methodology:

o Reduction of Cr(VI): Dissolve 25 g of potassium dichromate (Kz2Cr207) in 500 mL of water.

Bubble sulfur dioxide (SO2) gas through the solution until the color changes to a pure green,

indicating the complete reduction of Cr(VI) to Cr(lll). Alternatively, add the chromium(V1)
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compound to a mixture of 420 mL of water and 80 mL of concentrated hydrochloric acid,
followed by the addition of 35 mL of ethyl alcohol to act as the reducing agent.[11]

Removal of Excess Reagents: Boil the resulting green solution to remove any excess SOz
or, if alcohol was used, to remove excess ethanol and acetaldehyde.[11]

Precipitation of Hydroxide: Heat the solution of the chromic salt to boiling. While stirring
continuously, slowly add concentrated ammonia water (approx. 40 mL) until the solution is
slightly basic. This will precipitate chromium(lll) hydroxide, Cr(OH)s. Avoid a large excess of
ammonia.[11]

Isolation and Washing: Filter the precipitated chromium(lll) hydroxide using a Buchner funnel
and wash it thoroughly with three 100 mL portions of boiling water to remove impurities.[11]

Formation of Acetate: Transfer the moist Cr(OH)s precipitate to an evaporating dish and
dissolve it in approximately 100 mL of glacial acetic acid.[11]

Crystallization: Evaporate the solution in a fume hood almost to dryness over a small flame,
stirring frequently. The resulting crystals are then dried in a desiccator.[11]
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Synthesis Workflow

Dissolve K2Cr207 in H20
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y

Reduce Cr(VI) to Cr(lll)
(with SO2 or EtOH/HCI)

tep 2

Boil to Remove
Excess Reductant

Step 3

y

Precipitate Cr(OH)s
(add NH4OH)

tep 4

Filter and Wash
Cr(OH)s Precipitate

Step 5

y

Dissolve Cr(OH)s
in Glacial Acetic Acid

tep 6

Evaporate and Crystallize
Chromium(lll) Acetate
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Workflow for the synthesis of Chromium(lll) Acetate.
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B. Synthesis from Chromium Oxide

An alternative industrial method utilizes chromium oxide as the starting material.

Methodology:

Reaction Setup: Add acetic acid, chromium oxide, an initiator, and water to a reaction kettle
in a molar ratio of 2:30:(0.5-0.65):(0.4-1), respectively.[12]

Reaction: Heat the mixture to 70-80 °C while stirring. Maintain the reaction for 6 hours.[12]

Crystallization: Stop heating to allow the chromium acetate to crystallize from the solution.
[12]

Isolation: Separate the resulting crystals via centrifugation or filtration.[12]

Drying: Dry the product in a ventilated oven to obtain the final chromium(lll) acetate
product.[12]

Applications in Research and Industry

Chromium(lll) acetate is a versatile compound with numerous applications stemming from its

coordination chemistry.

Textile Industry: It serves as an effective mordant, a substance that helps dyes adhere
permanently to textile fibers. This improves the color fastness of fabrics, making them
resistant to fading from washing and light exposure.[13]

Leather Tanning: In the leather industry, it is used as a tanning agent. It cross-links the
collagen fibers in animal hides, stabilizing the protein structure and converting the raw hide
into durable, flexible leather.[10][13]

Catalysis: It functions as a catalyst in various organic reactions, including the polymerization
of olefins and as an oxidation catalyst.[1][10]

Polymer Chemistry: It is used as a cross-linking agent or curing agent for acrylamide and
other polymers.[6][10]
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e Photography: The compound is used to harden photographic emulsions.[10]

Biological Role and Signaling Pathway Involvement

Recent research has identified chromium(lll) acetate as an inhibitor of AMP-activated protein
kinase (AMPK), a key enzyme in cellular energy homeostasis.

By inhibiting the phosphorylation of AMPK, chromium(lll) acetate can promote lipogenesis (fat
synthesis).[5][7] Studies in bovine intramuscular and subcutaneous adipocytes have shown
that chromium(lll) acetate treatment (at concentrations around 10 pM) upregulates the mRNA
levels of adipogenic transcription factors such as C/EBP and PPARY.[7] This makes it a
valuable tool for researchers studying metabolic pathways and adipogenesis.
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Inhibition of AMPK signaling by Chromium(lll) Acetate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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